Cas no 1443346-79-9 (2-(2,5-dimethoxyphenyl)pentan-2-ol)

• Product Name: 2-(2,5-dimethoxyphenyl)pentan-2-ol
• CAS No: 1443346-79-9
• MF: C₁₃H₂₀O₃
• MW: 224.296104431152
• MDL: MFCD20528589
• CID: 5190088
• Update Time: 2026-03-05

2-(2,5-dimethoxyphenyl)pentan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(2,5-dimethoxyphenyl)pentan-2-ol

• MDL： MFCD20528589
• Inchi： 1S/C13H20O3/c1-5-8-13(2,14)11-9-10(15-3)6-7-12(11)16-4/h6-7,9,14H,5,8H2,1-4H3
• InChI Key： CXCNEWXPEPUDCG-UHFFFAOYSA-N
• SMILES： CC(C1=CC(OC)=CC=C1OC)(O)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Additional information on 2-(2,5-dimethoxyphenyl)pentan-2-ol

Introduction to 2-(2,5-dimethoxyphenyl)pentan-2-ol (CAS No. 1443346-79-9)

2-(2,5-dimethoxyphenyl)pentan-2-ol, identified by the Chemical Abstracts Service Number (CAS No.) 1443346-79-9, is a significant compound in the realm of organic chemistry and pharmaceutical research. This molecule, featuring a pentan-2-ol backbone substituted with a 2,5-dimethoxyphenyl group, has garnered attention due to its structural complexity and potential biological activities. The presence of methoxy groups on the aromatic ring enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

The structural motif of 2-(2,5-dimethoxyphenyl)pentan-2-ol positions it as a candidate for further derivatization, enabling the exploration of diverse pharmacophores. In recent years, there has been growing interest in aromatic alcohols as scaffolds for drug discovery, particularly due to their ability to interact with biological targets through multiple binding modes. The dimethoxyphenyl group, in particular, has been shown to modulate receptor activity in several therapeutic areas.

Recent advancements in computational chemistry have facilitated the virtual screening of compounds like 2-(2,5-dimethoxyphenyl)pentan-2-ol, allowing researchers to predict potential interactions with proteins and enzymes. Studies have indicated that derivatives of this compound may exhibit properties relevant to central nervous system (CNS) disorders, inflammation, and metabolic diseases. The dual functionality of the molecule—combining an aliphatic alcohol with an aromatic ring—makes it a versatile building block for medicinal chemists.

In the context of drug development, the synthesis of 2-(2,5-dimethoxyphenyl)pentan-2-ol has been optimized using modern catalytic methods to improve yield and purity. Transition metal-catalyzed reactions, such as cross-coupling and hydrogenation processes, have been employed to construct the desired carbon-carbon bonds efficiently. These synthetic strategies align with green chemistry principles by minimizing waste and reducing energy consumption.

The biological evaluation of 2-(2,5-dimethoxyphenyl)pentan-2-ol has revealed promising preliminary data. In vitro assays have demonstrated its ability to inhibit certain enzymatic pathways associated with disease progression. For instance, analogs of this compound have shown potential in modulating monoamine oxidase (MAO) activity, which is relevant to neurodegenerative conditions. Additionally, its interaction with sigma receptors has been explored as a possible mechanism for treating cognitive disorders.

The pharmacokinetic profile of 2-(2,5-dimethoxyphenyl)pentan-2-ol is another critical aspect being investigated. Its molecular structure suggests moderate lipophilicity and good oral bioavailability, making it a candidate for systemic administration. Preliminary pharmacokinetic studies indicate that this compound exhibits reasonable absorption and distribution characteristics when administered orally. Further research is ongoing to optimize its metabolic stability and bioavailability.

From a synthetic chemistry perspective, 2-(2,5-dimethoxyphenyl)pentan-2-ol serves as a valuable precursor for more complex molecules. Its reactivity allows for facile functionalization at both the aromatic and aliphatic regions, enabling the creation of libraries of derivatives for high-throughput screening. This approach has been successfully applied in academic and industrial settings to identify novel bioactive compounds.

The role of computational modeling in understanding the behavior of 2-(2,5-dimethoxyphenyl)pentan-2-ol cannot be overstated. Molecular dynamics simulations have provided insights into its conformational flexibility and potential interactions with biological targets. These simulations help guide experimental design by predicting binding affinities and identifying key residues involved in molecular recognition.

Future directions in the study of CAS No. 1443346-79-9 include exploring its role in combination therapies. The ability to design molecules that act on multiple pathways simultaneously is a key strategy in modern drug development. By incorporating 2-(2,5-dimethoxyphenyl)pentan-2-ol into combination regimens, researchers aim to enhance therapeutic efficacy while minimizing side effects.

In conclusion, 1443346-79 9 is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile tool for drug discovery efforts aimed at addressing various diseases. As research continues，the full therapeutic promise of this molecule will likely become more apparent，leading to new treatments that benefit patients worldwide.